Cas no 34456-69-4 ([1,2,3]Triazolo[5,1-a]isoquinoline)
![[1,2,3]Triazolo[5,1-a]isoquinoline structure](https://www.kuujia.com/scimg/cas/34456-69-4x500.png)
34456-69-4 structure
Product name:[1,2,3]Triazolo[5,1-a]isoquinoline
[1,2,3]Triazolo[5,1-a]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- [1,2,3]Triazolo[5,1-a]isoquinoline
- triazolo[5,1-a]isoquinoline
- DTXSID70482051
- SCHEMBL1367962
- 34456-69-4
- AKOS006372973
-
- Inchi: InChI=1S/C10H7N3/c1-2-4-9-8(3-1)5-6-13-10(9)7-11-12-13/h1-7H
- InChI Key: XCVPMMWIJGPHBM-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CN3C2=CN=N3
Computed Properties
- Exact Mass: 169.06411
- Monoisotopic Mass: 169.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 30.19
[1,2,3]Triazolo[5,1-a]isoquinoline Related Literature
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Vito Fiandanese,Silvia Maurantonio,Angela Punzi,Giacomo G. Rafaschieri Org. Biomol. Chem. 2012 10 1186
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2. Triazolopyridines. Part 5. The reactions of 1,2,3-triazolo[5,1 -a]isoquinoline: a new route to 1,3-disubstituted isoquinolinesBelén Abarca,Rafaél Ballesteros,Estrella Gómez-Aldaraví,Gurnos Jones J. Chem. Soc. Perkin Trans. 1 1985 1897
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Kazuki Kobayashi,Nozomi Kasakura,Seiya Kikukawa,Shota Matsumoto,Satoru Karasawa,Takeshi Hata Org. Biomol. Chem. 2023 21 9610
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Koduvarathodi Vadakkethil Arundhathi,Palemkunnummal Vaishnavi,Thaipparambil Aneeja,Gopinathan Anilkumar RSC Adv. 2023 13 4823
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Yunfeng Chen,Shilei Zhou,Shan Ma,Wenqian Liu,Zhiquan Pan,Xiaodong Shi Org. Biomol. Chem. 2013 11 8171
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